(4-((Furan-2-ylmethyl)sulfonyl)piperidin-1-yl)(2-(trifluoromethyl)phenyl)methanone

• IUPAC Name: [4-(furan-2-ylmethylsulfonyl)piperidin-1-yl]-[2-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C18H18F3NO4S/c19-18(20,21)16-6-2-1-5-15(16)17(23)22-9-7-14(8-10-22)27(24,25)12-13-4-3-11-26-13/h1-6,11,14H,7-10,12H2
• InChI Key: RVOFRTZCARZCMV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1S(=O)(=O)CC2=CC=CO2)C(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C18H18F3NO4S
• Molecular Weight: 401.4 g/mol

Description

The compound “(4-((Furan-2-ylmethyl)sulfonyl)piperidin-1-yl)(2-(trifluoromethyl)phenyl)methanone” is a complex organic molecule that contains several functional groups. It has a piperidine ring, which is a common structure in many pharmaceuticals. It also contains a furan ring, which is a heterocyclic compound with a five-membered aromatic ring with four carbon atoms and one oxygen. The trifluoromethyl group is a common substituent in medicinal chemistry due to its ability to modify the physical properties of compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Unfortunately, without specific literature or research articles detailing the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and rings. The presence of the piperidine ring, furan ring, and trifluoromethyl group would all contribute to the overall structure.

Scientific Research Applications

Antibacterial Activity

• Furan derivatives have gained prominence due to their remarkable therapeutic efficacy. .
• Researchers have synthesized novel furan derivatives and evaluated their antimicrobial potential. For instance, Almasirad et al. .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Without specific studies or clinical trials, it’s difficult to determine the exact mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on many factors, including its physical and chemical properties, how it’s used, and how much is used. Without specific safety data for this compound, it’s difficult to provide a detailed safety and hazard analysis.

Future Directions

The future research directions for this compound would likely depend on its potential applications. If it shows promise in medicinal chemistry, for example, future research might focus on optimizing its synthesis, studying its mechanism of action, or conducting clinical trials.